N-[2-(3-methylimidazol-4-yl)oxan-4-yl]-1,3-dihydro-2-benzofuran-5-carboxamide

• IUPAC Name: N-[2-(3-methylimidazol-4-yl)oxan-4-yl]-1,3-dihydro-2-benzofuran-5-carboxamide
• InChI: InChI=1S/C18H21N3O3/c1-21-11-19-8-16(21)17-7-15(4-5-24-17)20-18(22)12-2-3-13-9-23-10-14(13)6-12/h2-3,6,8,11,15,17H,4-5,7,9-10H2,1H3,(H,20,22)
• InChI Key: YUQMVAYDAQFYKC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC=C1C2CC(CCO2)NC(=O)C3=CC4=C(COC4)C=C3
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol

Description

N-[2-(3-methylimidazol-4-yl)oxan-4-yl]-1,3-dihydro-2-benzofuran-5-carboxamide is a complex organic compound that features a unique combination of imidazole and benzofuran moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(3-methylimidazol-4-yl)oxan-4-yl]-1,3-dihydro-2-benzofuran-5-carboxamide typically involves multi-step organic reactions. The process begins with the preparation of the imidazole ring, followed by the formation of the oxane ring, and finally the coupling with the benzofuran moiety. Common reagents used in these steps include glyoxal, ammonia, and various catalysts to facilitate the formation of the heterocyclic rings .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and the use of automated reactors can enhance the efficiency of the production process. Additionally, purification methods like crystallization and chromatography are employed to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

N-[2-(3-methylimidazol-4-yl)oxan-4-yl]-1,3-dihydro-2-benzofuran-5-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic and electrophilic substitution reactions are common, with reagents like halogens and alkylating agents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxidized derivatives, while substitution reactions can introduce different functional groups into the molecule.

Scientific Research Applications

N-[2-(3-methylimidazol-4-yl)oxan-4-yl]-1,3-dihydro-2-benzofuran-5-carboxamide has a wide range of scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe or enzyme inhibitor.

Medicine: Explored for its therapeutic potential in treating various diseases due to its unique structural properties.

Industry: Utilized in the development of advanced materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of N-[2-(3-methylimidazol-4-yl)oxan-4-yl]-1,3-dihydro-2-benzofuran-5-carboxamide involves its interaction with specific molecular targets. The imidazole ring can bind to metal ions, influencing enzymatic activity, while the benzofuran moiety may interact with biological membranes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Similar Compounds

Imidazole Derivatives: Compounds like 1-methylimidazole and 2-methylimidazole share the imidazole core but differ in their substituents and overall structure.

Benzofuran Derivatives: Compounds such as 2-benzofuran carboxylic acid and 5-hydroxy-2-benzofuran carboxamide have similar benzofuran moieties but differ in their functional groups.

Uniqueness

N-[2-(3-methylimidazol-4-yl)oxan-4-yl]-1,3-dihydro-2-benzofuran-5-carboxamide is unique due to its combination of imidazole and benzofuran rings, which confer distinct chemical and biological properties. This dual functionality makes it a versatile compound for various applications in research and industry .